Cas no 1261906-84-6 (4-(2-Fluoro-3-methoxyphenyl)-2-nitrobenzoic acid)

• Product Name: 4-(2-Fluoro-3-methoxyphenyl)-2-nitrobenzoic acid
• CAS No: 1261906-84-6
• MF: C₁₄H₁₀FNO₅
• MW: 291.231307506561
• MDL: MFCD18320572
• CID: 2762622
• PubChem ID: 53226474
• Update Time: 2025-11-03

4-(2-Fluoro-3-methoxyphenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-3'-methoxy-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• 1261906-84-6
• MFCD18320572
• 4-(2-FLUORO-3-METHOXYPHENYL)-2-NITROBENZOIC ACID
• DTXSID10690092
• 4-(2-Fluoro-3-methoxyphenyl)-2-nitrobenzoic acid, 95%
• 4-(2-Fluoro-3-methoxyphenyl)-2-nitrobenzoic acid

• MDL： MFCD18320572
• Inchi： 1S/C14H10FNO5/c1-21-12-4-2-3-9(13(12)15)8-5-6-10(14(17)18)11(7-8)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key： XENMKEANFNAHQY-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 291.05430058Da
• Monoisotopic Mass: 291.05430058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-Fluoro-3-methoxyphenyl)-2-nitrobenzoic acid

4-(2-Fluoro-3-Methoxyphenyl)-2-Nitrobenzoic Acid: A Comprehensive Overview

The compound CAS No. 1261906-84-6, commonly referred to as 4-(2-Fluoro-3-Methoxyphenyl)-2-Nitrobenzoic Acid, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique chemical structure and potential utility in fields such as pharmaceuticals, agrochemicals, and advanced materials. Recent advancements in synthetic chemistry and materials science have further highlighted its importance, making it a subject of extensive research.

At its core, the structure of 4-(2-Fluoro-3-Methoxyphenyl)-2-Nitrobenzoic Acid comprises a benzoic acid backbone with a nitro group at the 2-position and a substituted phenyl group at the 4-position. The phenyl substituent itself features a fluoro group at the 2-position and a methoxy group at the 3-position, creating a complex aromatic system with unique electronic properties. This intricate arrangement of functional groups imparts the compound with distinctive reactivity and stability, making it suitable for various chemical transformations.

Recent studies have explored the synthesis of this compound through innovative methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These approaches have not only improved the yield and purity of the compound but also opened avenues for large-scale production. For instance, researchers have demonstrated the use of palladium-catalyzed Suzuki-Miyaura coupling to efficiently construct the biaryl framework, significantly reducing reaction time and enhancing selectivity.

The electronic properties of 4-(2-Fluoro-3-Methoxyphenyl)-2-Nitrobenzoic Acid make it an attractive candidate for applications in optoelectronics. Its extended conjugation system allows for efficient charge transport, which is crucial for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent experiments have shown that incorporating this compound into OLED structures can enhance device efficiency by optimizing electron-hole recombination processes.

In the pharmaceutical sector, this compound has been investigated for its potential as a lead molecule in drug discovery. Its ability to modulate specific biological pathways, particularly those involving kinase enzymes, has been explored in preclinical studies. Researchers have reported promising results in inhibiting cancer cell proliferation, suggesting its potential as an anticancer agent. Furthermore, its nitro group provides redox activity, which can be harnessed for designing targeted drug delivery systems.

The environmental impact of CAS No. 1261906-84-6 has also been a focus of recent research. Studies on its biodegradation pathways have revealed that under specific microbial conditions, the compound can undergo aerobic degradation, reducing its persistence in natural ecosystems. This information is critical for assessing its environmental safety and guiding sustainable manufacturing practices.

In conclusion, 4-(2-Fluoro-3-Methoxyphenyl)-2-Nitrobenzoic Acid stands out as a versatile compound with multifaceted applications across diverse industries. Its unique chemical structure, coupled with advancements in synthetic methods and functionalization techniques, positions it as a key player in modern material science and pharmacology. As research continues to uncover its full potential, this compound is poised to make significant contributions to technological innovations and therapeutic developments.